Cas no 339027-31-5 (1-ALLYL-N-(4-METHYLPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE)

• Product Name: 1-ALLYL-N-(4-METHYLPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE
• CAS No: 339027-31-5
• MF: C₁₆H₁₆N₂O₂
• MW: 268.310443878174
• MDL: MFCD00141272
• CID: 5155967
• Update Time: 2026-03-04

1-ALLYL-N-(4-METHYLPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE Chemical and Physical Properties

Names and Identifiers

• 1-ALLYL-N-(4-METHYLPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE
• N-(4-methylphenyl)-2-oxo-1-(prop-2-en-1-yl)-1,2-dihydropyridine-3-carboxamide
• N-(4-methylphenyl)-2-oxo-1-prop-2-enylpyridine-3-carboxamide
• Oprea1_686989
• MLS001165458
• HMS2885K13
• SMR000549468

• MDL： MFCD00141272
• Inchi： 1S/C16H16N2O2/c1-3-10-18-11-4-5-14(16(18)20)15(19)17-13-8-6-12(2)7-9-13/h3-9,11H,1,10H2,2H3,(H,17,19)
• InChI Key： GHHGMTXOHMQSHV-UHFFFAOYSA-N
• SMILES： O=C1C(=CC=CN1CC=C)C(NC1C=CC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 457
• XLogP3: 2.4
• Topological Polar Surface Area: 49.4

Additional information on 1-ALLYL-N-(4-METHYLPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE

Recent Advances in the Study of 1-ALLYL-N-(4-METHYLPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE (CAS: 339027-31-5)

The compound 1-ALLYL-N-(4-METHYLPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE (CAS: 339027-31-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyridinecarboxamide scaffold, has been investigated for its biological activity, particularly in the context of kinase inhibition and anti-inflammatory effects. Recent studies have explored its synthesis, structural modifications, and pharmacological properties, providing valuable insights into its mechanism of action and potential clinical applications.

One of the key areas of research has focused on the compound's role as a kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 1-ALLYL-N-(4-METHYLPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE exhibits selective inhibition against specific kinase targets, with promising efficacy in reducing cell proliferation in certain cancer cell lines. These findings suggest its potential as a lead compound for the development of novel anticancer therapies.

In addition to its kinase inhibitory activity, recent investigations have highlighted the compound's anti-inflammatory properties. Researchers have reported that it can modulate key inflammatory pathways, such as the NF-κB signaling cascade, which plays a central role in the immune response. Animal models of inflammation have shown that treatment with this compound leads to a significant reduction in inflammatory markers and tissue damage, indicating its potential as a therapeutic agent for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The synthesis and structural optimization of 1-ALLYL-N-(4-METHYLPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE have also been a focus of recent research. Advances in synthetic chemistry have enabled the development of more efficient and scalable routes to produce this compound, facilitating further pharmacological studies. Moreover, structural-activity relationship (SAR) studies have identified key modifications that enhance its biological activity and improve its pharmacokinetic properties, such as solubility and metabolic stability.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through further preclinical studies. Researchers are also exploring combination therapies, where this compound could be used alongside existing drugs to enhance therapeutic outcomes. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 1-ALLYL-N-(4-METHYLPHENYL)-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXAMIDE (CAS: 339027-31-5) represents a promising candidate in the field of medicinal chemistry, with potential applications in oncology and inflammation. Continued research into its mechanism of action, structural optimization, and preclinical evaluation will be crucial for realizing its therapeutic potential. This compound exemplifies the intersection of chemical biology and drug discovery, offering new avenues for the treatment of complex diseases.